Cas no 1803792-15-5 (3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803792-15-5
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4705835
• Update Time: 2025-08-02

3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-8(10,11)7-2-1-5(12)6(14-7)3-4-13/h1-2H,3H2
• InChI Key： GKFSYDMMXVZMPD-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 36.7

Additional information on 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile

Recent Advances in the Application of 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1803792-15-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1803792-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its trifluoromethyl and iodo substituents, serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic properties. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and radiopharmaceuticals, making it a compound of considerable interest to researchers in the field.

One of the key areas of research involving 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The presence of the trifluoromethyl group in this compound enhances its binding affinity to kinase targets, while the iodo substituent provides a handle for further functionalization. Recent studies have demonstrated its efficacy in the development of selective inhibitors for tyrosine kinases, which are implicated in numerous oncogenic processes.

In addition to its applications in kinase inhibitor development, 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile has also been explored as a precursor for antiviral agents. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, making it a desirable feature in antiviral compounds. Recent research has shown that derivatives of this compound exhibit potent activity against RNA viruses, including influenza and coronaviruses. These findings suggest its potential utility in addressing emerging viral threats, particularly in the context of pandemic preparedness.

Another promising application of 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile lies in the field of radiopharmaceuticals. The iodo substituent in this compound allows for easy radiolabeling with isotopes such as iodine-125 or iodine-131, enabling its use in diagnostic imaging and targeted radiotherapy. Recent studies have focused on its incorporation into small-molecule probes for positron emission tomography (PET) imaging, providing valuable insights into disease mechanisms and treatment responses. This approach has shown particular promise in oncology, where precise imaging of tumor tissues is critical for effective diagnosis and therapy.

The synthetic versatility of 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile further underscores its importance in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating its widespread use in drug discovery programs. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at the iodo position, expanding the structural diversity of potential drug candidates. These synthetic strategies have been instrumental in accelerating the discovery of novel bioactive molecules.

Despite its promising applications, challenges remain in the optimization of 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent research has focused on modifying the acetonitrile moiety to improve pharmacokinetic properties while maintaining the desired biological activity. These efforts are expected to yield more drug-like candidates with enhanced therapeutic potential.

In conclusion, 3-Iodo-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1803792-15-5) represents a valuable scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from kinase inhibitors to radiopharmaceuticals. Recent studies have demonstrated its potential in addressing unmet medical needs, particularly in oncology and antiviral therapy. Continued research into its synthetic modifications and biological evaluations will likely uncover new opportunities for drug discovery and development, solidifying its position as a key compound in the field.